ethyl N-(6-amino-4-chloro-5-nitropyridin-2-yl)carbamate
Overview
Description
Ethyl N-(6-amino-4-chloro-5-nitropyridin-2-yl)carbamate is a chemical compound that has been widely used in scientific research. It is a member of the pyridine family of compounds, which are known for their diverse range of biological activities. This compound has been found to exhibit a number of interesting properties, including anti-inflammatory, anti-tumor, and anti-viral effects.
Scientific Research Applications
Anticancer Potential
Ethyl N-(6-amino-4-chloro-5-nitropyridin-2-yl)carbamate has been explored for its potential as an anticancer agent. Hydrolysis and catalytic hydrogenation processes have been applied to modify the compound, leading to derivatives with varying anticancer activities. For instance, the synthesis of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines from this compound demonstrated effects on the proliferation and survival of cultured L1210 cells and mice bearing P388 leukemia, pointing towards its potential in cancer therapy (Temple et al., 1983).
Modifications for Enhanced Activity
Further research into the modifications of this compound has shown significant effects on its biological activity. Alterations at the 2,3-positions of ethyl (5-amino-1,2-dihydropyrido[3,4-b]pyrazin-7-yl)carbamates, for example, revealed a considerable impact on cytotoxicity and the inhibition of mitosis in cultured lymphoid leukemia L1210 cells. These findings underline the importance of chemical modifications for optimizing anticancer activity (Temple et al., 1991).
Binding and Uptake Studies
The compound's derivatives have also been investigated for their receptor binding and uptake, particularly in the context of steroid hormone receptors. Studies involving the synthesis of carbon-11 labeled carbamate derivatives of estradiol and hexestrol aimed at understanding their affinity for estrogen receptors offer insights into the design of imaging agents for cancer and other diseases (Ouellet et al., 1984).
Synthesis and Structure-Activity Relationships
The exploration of structure-activity relationships (SAR) through the synthesis of various derivatives has been a key approach in assessing the therapeutic potential of this compound. Investigations into SAR provide valuable information on how chemical modifications affect biological activity, paving the way for the development of more effective anticancer agents (Temple et al., 1992).
Mechanism of Action
Target of Action
Similar compounds have shown significant activity on kinases like p70s6kβ . Kinases play a crucial role in cellular signaling, and their inhibition can lead to various downstream effects.
Mode of Action
If it acts similarly to related compounds, it may inhibit the activity of its target kinases, leading to alterations in cellular signaling .
Biochemical Pathways
Without specific information on the compound’s targets, it’s challenging to summarize the affected biochemical pathways . If it targets kinases like p70S6Kβ, it could impact pathways related to cell growth, proliferation, and survival .
Result of Action
If it inhibits kinases, it could potentially disrupt cellular signaling and affect cell growth and survival .
Properties
IUPAC Name |
ethyl N-(6-amino-4-chloro-5-nitropyridin-2-yl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN4O4/c1-2-17-8(14)12-5-3-4(9)6(13(15)16)7(10)11-5/h3H,2H2,1H3,(H3,10,11,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLYIBLPNSTVJTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC1=NC(=C(C(=C1)Cl)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN4O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50983612 |
Source
|
| Record name | Ethyl hydrogen (6-amino-4-chloro-5-nitropyridin-2-yl)carbonimidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50983612 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
6506-86-1 |
Source
|
| Record name | 6506-86-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=167903 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC91010 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=91010 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl hydrogen (6-amino-4-chloro-5-nitropyridin-2-yl)carbonimidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50983612 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
